4-Azido-2-methylbutan-2-ol

• Molecular Formula: C5H11N3O
• Molecular Weight: 129.16 g/mol
• IUPAC Name: 4-azido-2-methylbutan-2-ol
• InChI: InChI=1S/C5H11N3O/c1-5(2,9)3-4-7-8-6/h9H,3-4H2,1-2H3
• InChI Key: KGVNVKBCLWJOIV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCN=[N+]=[N-])O

Description

4-Azido-2-methylbutan-2-ol is a useful research compound. Its molecular formula is C5H11N3O and its molecular weight is 129.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-bromo-2-methylbutan-2-ol (0.4 g, 2.4 mmol) and triethylamine (1 ml, 7 mmol, 3 eq.) in CH2Cl2 (15 ml) was added sodium azide (0.47 g, 7 mmol, 3 eq.) in H2O (5 ml) and the mixture was allowed to stir overnight. The mixture was quenched with water and extracted with CH2Cl2 (3×50 ml). The combined organic layer was washed with water, brine and dried over sodium sulphate. The solvent was distilled off to afford the product in 65% yield (0.2 g). 1H NMR (300 MHz, DMSO-d6): δ 4.39 (br s, 1H), 3.40-3.32 (m, 2H), 1.15 (t, 2H), 1.23-1.04 (m, 6H).